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Compound of Interest

Compound Name: 9H-Carbazol-4-ol

Cat. No.: B019958

Essential Safety and Handling Guide for 9H-
Carbazol-4-ol

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 9H-Carbazol-4-ol. The following
procedures are designed to ensure a safe laboratory environment and proper management of
this chemical from acquisition to disposal.

Physicochemical and Hazard Data

A summary of key quantitative data for 9H-Carbazol-4-ol is presented below. This information
is critical for risk assessment and the implementation of appropriate safety measures.
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Property Value Reference
Molecular Formula C12H9NO [1]
Molecular Weight 183.21 g/mol [1]

Light yellow to brown
Appearance ) [1]
crystalline powder

Melting Point 169-173 °C [2]
Boiling Point 431.4 £ 18.0 °C at 760 mmHg [2]
N Slightly soluble in DMSO and
Solubility [3]
Methanol

Skin Irritant (Category 2), Eye
Irritant (Category 2), Ma

Hazard Classifications ( 'g Y _)_ 'y [4]
cause respiratory irritation

(STOT SE 3)

, o No established occupational
Occupational Exposure Limits o [4115]
exposure limits.

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling 9H-Carbazol-4-ol to prevent
exposure and ensure personal safety.
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PPE Category

Specification

Rationale

Hand Protection

Wear appropriate chemical-
resistant gloves (e.g., Nitrile
rubber). Inspect gloves for

integrity before each use.

Prevents skin contact and

irritation.[4]

Eye Protection

Use chemical safety goggles
that meet European Standard

EN 166 or equivalent.

Protects eyes from dust
particles and splashes,

preventing serious irritation.[4]

Skin and Body Protection

Wear a lab coat, long-sleeved
clothing, and closed-toe shoes.
For larger quantities or when
generating dust, consider a

disposable coverall.

Minimizes skin exposure to the

chemical.[4]

Respiratory Protection

Under normal laboratory use
with adequate ventilation,
respiratory protection is not
typically required. For large-
scale operations or in
situations with inadequate
ventilation where dust may be
generated, use a
NIOSH/MSHA or European
Standard EN 136 approved

respirator.

Prevents respiratory tract

irritation from dust inhalation.

[4]

Operational and Disposal Plans

A systematic approach to handling and disposal is essential for minimizing risks and

environmental impact.

Experimental Protocol: Safe Handling of 9H-Carbazol-4-ol

e Preparation and Engineering Controls:
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o Work in a well-ventilated area, preferably within a chemical fume hood, especially when
handling the solid form to avoid dust inhalation.[6]

o Ensure that an eyewash station and a safety shower are readily accessible and in close
proximity to the workstation.[5]

o Before starting, ensure all necessary PPE is donned correctly.

e Handling the Chemical:

[e]

Avoid all personal contact with the substance, including inhalation of dust.[6]

o

Do not eat, drink, or smoke in the area where 9H-Carbazol-4-ol is handled.[6]

[¢]

Use appropriate tools (spatulas, etc.) to handle the solid, minimizing the generation of
dust.

[¢]

Keep the container tightly closed when not in use.[6]

e Spill Management:

[e]

In case of a spill, evacuate unnecessary personnel from the area.

o

For dry spills, carefully sweep or vacuum up the material, avoiding dust generation, and
place it in a sealed, labeled container for disposal.[6]

o

For wet spills, absorb the material with an inert substance and place it in a sealed, labeled
container for disposal.

o

Wash the spill area thoroughly with soap and water.[6]

o Decontamination:

[¢]

Thoroughly wash hands with soap and water after handling the chemical.[6]

[e]

Decontaminate all equipment and work surfaces after use.

o

Contaminated clothing should be removed and laundered separately before reuse.[6]
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Disposal Plan

¢ Waste Classification: 9H-Carbazol-4-ol and its containers must be treated as hazardous
waste.[7]

o Disposal Method: Dispose of the chemical and any contaminated materials in accordance
with all applicable local, state, and federal regulations.[6] This typically involves collection by
a licensed hazardous waste disposal company.

o Container Disposal: Empty containers should be triple-rinsed (or equivalent) and disposed of
as hazardous waste.[8] Do not reuse empty containers.

Workflow and Safety Logic

The following diagram illustrates the logical workflow for the safe handling of 9H-Carbazol-4-ol,
from initial preparation to final disposal.
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Safe Handling Workflow for 9H-Carbazol-4-ol

1. Preparation

Risk Assessment

:

Don Personal Protective Equipment (PPE)

:

Prepare Well-Ventilated Workspace

2. Havdling

Weighing and Transfer

:

Chemical Reaction/Use [Fp========= i

3. Post-Handling

Decontaminate Workspace & Equipment Exposure Response (First Aid) Spill Response

Doff and Dispose of Contaminated PPE

4, Di?osal

Segregate and Label Hazardous Waste

:

Store for Professional Disposal

Click to download full resolution via product page

Caption: Logical workflow for handling 9H-Carbazol-4-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b019958?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/42758
https://www.chemsrc.com/en/cas/52602-39-8_161608.html
https://www.lookchem.com/casno52602-39-8.html
https://www.fishersci.fr/store/msds?partNumber=10641555&countryCode=FR&language=en
https://www.fishersci.com/store/msds?partNumber=AC366960050&productDescription=4-HYDROXYCARBAZOLE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR1866_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC108260010&countryCode=US&language=en
https://www.chemicalbook.com/msds/1-2-3-9-tetrahydro-4-h-carbazol-4-one.pdf
https://www.benchchem.com/product/b019958#personal-protective-equipment-for-handling-9h-carbazol-4-ol
https://www.benchchem.com/product/b019958#personal-protective-equipment-for-handling-9h-carbazol-4-ol
https://www.benchchem.com/product/b019958#personal-protective-equipment-for-handling-9h-carbazol-4-ol
https://www.benchchem.com/product/b019958#personal-protective-equipment-for-handling-9h-carbazol-4-ol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b019958?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019958?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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